Cas no 83804-03-9 (Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI))
![Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI) structure](https://www.kuujia.com/scimg/cas/83804-03-9x500.png)
83804-03-9 structure
Product name:Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI)
Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI)
- sodium [(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthryl)amino]benzenesulphonate
- sodium,2-[(1,4-dihydroxy-9,10-dioxoanthracen-2-yl)amino]benzenesulfonate
- Sodium ((9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthryl)amino)benzenesulphonate
- NS00090736
- EINECS 280-925-6
- 83804-03-9
- Sodium[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthryl)amino]benzenesulfonate
- DTXSID20232684
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- Inchi: 1S/C20H13NO7S.Na/c22-14-9-13(21-12-7-3-4-8-15(12)29(26,27)28)20(25)17-16(14)18(23)10-5-1-2-6-11(10)19(17)24;/h1-9,21-22,25H,(H,26,27,28);/q;+1/p-1
- InChI Key: XRJQTPJBHNHQGO-UHFFFAOYSA-M
- SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=C(C(=C3C2=O)O)NC4=CC=CC=C4S(=O)(=O)[O-])O.[Na+]
Computed Properties
- Exact Mass: 433.023217
- Monoisotopic Mass: 433.023217
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 770
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152
Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI) Related Literature
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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4. Book reviews
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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